Cas no 1256787-20-8 (2-Pyrrolidin-2-yl-5-(trifluoromethyl)pyridine)

• Product Name: 2-Pyrrolidin-2-yl-5-(trifluoromethyl)pyridine
• CAS No: 1256787-20-8
• MF: C₁₀H₁₁F₃N₂
• MW: 216.202952623367
• MDL: MFCD18256867
• CID: 5065774
• PubChem ID: 112694253
• Update Time: 2025-10-29

2-Pyrrolidin-2-yl-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-pyrrolidin-2-yl-5-(trifluoromethyl)pyridine
• N1C(CCC1)C1=NC=C(C=C1)C(F)(F)F
• 2-(Pyrrolidin-2-yl)-5-(trifluoromethyl)pyridine
• SCHEMBL19580371
• ZCZJZHBJWUIBJR-UHFFFAOYSA-N
• MFCD18256867
• D79325
• EN300-1932689
• PS-18411
• 1256787-20-8
• 2-Pyrrolidin-2-yl-5-(trifluoromethyl)pyridine

• MDL： MFCD18256867
• Inchi： 1S/C10H11F3N2/c11-10(12,13)7-3-4-9(15-6-7)8-2-1-5-14-8/h3-4,6,8,14H,1-2,5H2
• InChI Key： ZCZJZHBJWUIBJR-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)C1CCCN1)(F)F

Computed Properties

• Exact Mass: 216.08743285g/mol
• Monoisotopic Mass: 216.08743285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 24.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-Pyrrolidin-2-yl-5-(trifluoromethyl)pyridine

Recent Advances in the Study of 2-Pyrrolidin-2-yl-5-(trifluoromethyl)pyridine (CAS: 1256787-20-8)

The compound 2-Pyrrolidin-2-yl-5-(trifluoromethyl)pyridine (CAS: 1256787-20-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, characterized by a pyrrolidine ring fused with a trifluoromethyl-substituted pyridine moiety, exhibits unique physicochemical properties that make it a promising scaffold for the design of novel therapeutic agents. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules targeting various diseases, including neurological disorders, infectious diseases, and cancer.

One of the most notable findings in recent research is the compound's ability to modulate specific protein-protein interactions (PPIs) involved in neurodegenerative diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-Pyrrolidin-2-yl-5-(trifluoromethyl)pyridine exhibit high affinity for the tau protein, which is implicated in Alzheimer's disease. The trifluoromethyl group was found to enhance the compound's binding affinity and metabolic stability, making it a viable candidate for further preclinical evaluation.

In addition to its neurological applications, this compound has also shown promise in antimicrobial research. A team of researchers from the University of Cambridge recently reported that 2-Pyrrolidin-2-yl-5-(trifluoromethyl)pyridine derivatives exhibit potent activity against drug-resistant strains of Staphylococcus aureus. The study, published in Bioorganic & Medicinal Chemistry Letters, highlighted the compound's ability to disrupt bacterial cell wall synthesis, offering a potential new mechanism of action for combating antibiotic resistance.

From a synthetic chemistry perspective, advancements have been made in the efficient production of 2-Pyrrolidin-2-yl-5-(trifluoromethyl)pyridine. A 2024 paper in Organic Process Research & Development detailed a scalable, one-pot synthesis method that significantly reduces production costs and improves yield. This methodological breakthrough is expected to facilitate broader access to the compound for both academic and industrial research.

Looking ahead, the versatility of 2-Pyrrolidin-2-yl-5-(trifluoromethyl)pyridine continues to inspire new avenues of research. Ongoing studies are investigating its potential as a building block for covalent inhibitors and PROTACs (Proteolysis Targeting Chimeras), which represent cutting-edge approaches in targeted drug delivery. As the body of evidence grows, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.